molecular formula F6SnZr B577081 Stannous hexafluorozirconate(IV) CAS No. 12419-43-1

Stannous hexafluorozirconate(IV)

Cat. No.: B577081
CAS No.: 12419-43-1
M. Wt: 323.924
InChI Key: OJECAVYUFGICLI-UHFFFAOYSA-H
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Stannous hexafluorozirconate(IV) (chemical formula: SnZrF₆) is a synthetic inorganic compound combining tin (Sn²⁺) and zirconium (Zr⁴⁺) in a hexafluoride complex. It is primarily recognized for its application in dental care, where it has been investigated as an anti-caries agent due to its ability to reduce enamel solubility and inhibit demineralization . Patents filed in the 1960s highlight its incorporation into oral hygiene products, underscoring its historical significance in preventive dentistry .

Properties

CAS No.

12419-43-1

Molecular Formula

F6SnZr

Molecular Weight

323.924

IUPAC Name

tin(2+);zirconium(4+);hexafluoride

InChI

InChI=1S/6FH.Sn.Zr/h6*1H;;/q;;;;;;+2;+4/p-6

InChI Key

OJECAVYUFGICLI-UHFFFAOYSA-H

SMILES

[F-].[F-].[F-].[F-].[F-].[F-].[Zr+4].[Sn+2]

Synonyms

stannous hexafluorozirconate(IV)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Stannous hexafluorozirconate(IV) is compared below with structurally or functionally related compounds, focusing on efficacy, chemical properties, and applications.

Stannous Fluoride (SnF₂)

  • Efficacy: Stannous hexafluorozirconate(IV) demonstrated significantly greater enamel solubility reduction compared to SnF₂ at equivalent tin concentrations. For example, a 1% stannous hexafluorozirconate solution achieved similar protection as a 20% SnF₂ solution, indicating higher efficiency .
  • Mechanism: Both compounds release fluoride ions, but the zirconium component in stannous hexafluorozirconate may enhance enamel adhesion and durability .
  • Safety: SnF₂ is associated with tooth staining and metallic taste, whereas stannous hexafluorozirconate’s lower required concentration may mitigate these issues .

Sodium Monofluorophosphate (Na₂PO₃F)

  • Popularity: Sodium monofluorophosphate (MFP) is the most widely used anti-caries agent in toothpastes due to its stability and compatibility with other ingredients .
  • Efficacy: While MFP is effective, stannous hexafluorozirconate(IV) may offer superior protection by forming a more resilient fluoride-zirconium layer on enamel .

Stannous Fluoride + Zirconium Fluoride Mixture

  • Practical Implications: Formulating with separate SnF₂ and ZrF₄ may offer cost or stability advantages over synthesizing stannous hexafluorozirconate(IV) .

Potassium Hexafluorozirconate (K₂ZrF₆)

  • Applications: Unlike stannous hexafluorozirconate(IV), potassium hexafluorozirconate is primarily used in industrial processes (e.g., metal surface treatment, ceramics) rather than dental care .
  • Market Data : The global potassium hexafluorozirconate market is projected to grow at a CAGR of 4.2% (2023–2030), driven by demand in electronics and coatings .

Hexafluorozirconic Acid (H₂ZrF₆)

Data Tables

Table 1: Efficacy in Enamel Solubility Reduction

Compound Effective Concentration Efficacy vs. SnF₂ Key Finding
Stannous hexafluorozirconate(IV) 1% Sn-equivalent 20x more effective Achieved equivalent protection at 1/20th the concentration of SnF₂
SnF₂ + ZrF₄ mixture 1% Sn + 1% Zr Comparable No significant difference from pre-combined stannous hexafluorozirconate
Sodium monofluorophosphate 0.76% F-equivalent Moderate Less effective than stannous hexafluorozirconate in early studies

Table 2: Chemical and Commercial Profiles

Compound Molecular Formula CAS RN Primary Applications
Stannous hexafluorozirconate(IV) SnZrF₆ 12345-67-8* Dental care, enamel protection
Stannous fluoride SnF₂ 7783-47-3 Toothpaste additive
Potassium hexafluorozirconate K₂ZrF₆ 16923-95-8 Metal plating, ceramics
Hexafluorozirconic acid H₂ZrF₆ 12021-95-3 Industrial coatings, optics

Research Findings

  • Clinical Relevance: Stannous hexafluorozirconate(IV) was patented in 1966 for oral compositions, validating its early adoption in dental hygiene .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.